Cas no 2171446-43-6 ((4R)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-1,3-thiazolidine-4-carboxylic acid)

• Product Name: (4R)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-1,3-thiazolidine-4-carboxylic acid
• CAS No: 2171446-43-6
• MF: C₂₅H₂₈N₂O₅S
• MW: 468.565225601196
• CID: 6234789
• PubChem ID: 165809167
• Update Time: 2025-10-29

(4R)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-1,3-thiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (4R)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-1,3-thiazolidine-4-carboxylic acid
• 2171446-43-6
• EN300-1491159
• (4R)-3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-1,3-thiazolidine-4-carboxylic acid

• Inchi： 1S/C25H28N2O5S/c1-16(7-6-12-23(28)27-15-33-14-22(27)24(29)30)26-25(31)32-13-21-19-10-4-2-8-17(19)18-9-3-5-11-20(18)21/h2-5,8-11,16,21-22H,6-7,12-15H2,1H3,(H,26,31)(H,29,30)/t16?,22-/m0/s1
• InChI Key： AHHOQWNIFSUHPY-XLDIYJRPSA-N
• SMILES： S1CN(C(CCCC(C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 468.17189317g/mol
• Monoisotopic Mass: 468.17189317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 121Ų

Additional information on (4R)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-1,3-thiazolidine-4-carboxylic acid

Comprehensive Analysis of (4R)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-1,3-thiazolidine-4-carboxylic acid (CAS No. 2171446-43-6)

The compound (4R)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-1,3-thiazolidine-4-carboxylic acid (CAS No. 2171446-43-6) is a specialized peptide derivative with significant applications in pharmaceutical research and bioconjugation. Its unique structure, featuring a thiazolidine ring and a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in drug discovery and peptide-based therapeutics, aligning with the growing demand for targeted therapies and precision medicine.

One of the key features of CAS No. 2171446-43-6 is its stereospecific configuration, denoted by the (4R) descriptor, which is critical for its biological activity. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS), a technique that has revolutionized the production of peptides for therapeutic and diagnostic purposes. This compound’s compatibility with SPPS protocols makes it a preferred choice for researchers working on peptide modifications and protein engineering. Additionally, its carboxylic acid functionality allows for further derivatization, enabling the creation of custom bioconjugates for advanced applications.

In recent years, the scientific community has shown a surge in interest regarding peptide-based drug delivery systems and biomolecular probes. (4R)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-1,3-thiazolidine-4-carboxylic acid aligns perfectly with these trends, as it can serve as a building block for smart drug carriers and diagnostic tools. Its thiazolidine moiety is particularly noteworthy, as this heterocycle is known to enhance metabolic stability and bioavailability in peptide-based compounds. These properties are highly sought after in the development of next-generation biologics and therapeutic peptides.

From a synthetic chemistry perspective, the compound’s CAS No. 2171446-43-6 is often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring ways to optimize its production to minimize waste and reduce environmental impact, a topic that resonates with the global push toward eco-friendly manufacturing. Furthermore, its application in click chemistry and bioorthogonal reactions has opened new avenues for live-cell imaging and targeted drug delivery, making it a hot topic in chemical biology circles.

The versatility of (4R)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-1,3-thiazolidine-4-carboxylic acid extends to its potential use in nanotechnology and material science. Its ability to form stable amid bonds and ester linkages makes it suitable for designing functionalized nanomaterials with applications in biomedical imaging and tissue engineering. As the demand for multifunctional biomaterials grows, this compound is poised to play a pivotal role in bridging the gap between organic chemistry and advanced material design.

In conclusion, CAS No. 2171446-43-6 represents a fascinating intersection of peptide chemistry, drug development, and material science. Its unique structural attributes and broad applicability make it a subject of ongoing research and innovation. Whether in the context of therapeutic peptides, bioconjugation strategies, or sustainable synthesis, this compound continues to capture the attention of scientists and industry professionals alike, driving forward the frontiers of modern chemistry and biomedical engineering.